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Cat. No.: B1663631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Nepicastat, a potent

and selective inhibitor of dopamine β-hydroxylase (DBH), in behavioral pharmacology

research. Detailed protocols for key experimental paradigms are provided to facilitate the

investigation of its effects on conditions such as Post-Traumatic Stress Disorder (PTSD),

addiction, and anxiety.

Introduction to Nepicastat
Nepicastat is a reversible inhibitor of dopamine β-hydroxylase, the enzyme responsible for the

conversion of dopamine to norepinephrine in noradrenergic neurons.[1][2] By blocking this

enzyme, Nepicastat effectively reduces norepinephrine levels in both the central and

peripheral nervous systems while increasing dopamine levels.[1][3][4][5] This modulation of

catecholamine systems makes it a valuable tool for studying the role of norepinephrine and

dopamine in various behaviors and a potential therapeutic agent for disorders characterized by

dysregulated noradrenergic signaling.[1][6][7]

Mechanism of Action
Nepicastat selectively binds to and inhibits dopamine β-hydroxylase, thereby decreasing the

synthesis of norepinephrine from dopamine.[2][8][9] This leads to a reduction in norepinephrine

release and an accumulation of dopamine within noradrenergic terminals.[3][7] The increased
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dopamine can then act on presynaptic α2-adrenoceptors, further inhibiting norepinephrine

release in a feedback loop.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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